Cas no 94415-63-1 (1,2-Propanediol, 3-[3-(oxiranylmethoxy)phenoxy]-)

• Product Name: 1,2-Propanediol, 3-[3-(oxiranylmethoxy)phenoxy]-
• CAS No: 94415-63-1
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 735318
• PubChem ID: 71330374
• Update Time: 2025-04-19

1,2-Propanediol, 3-[3-(oxiranylmethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[3-(oxiranylmethoxy)phenoxy]-
• 3-[3-(oxiran-2-ylmethoxy)phenoxy]propane-1,2-diol
• 3-{3-[(Oxiran-2-yl)methoxy]phenoxy}propane-1,2-diol
• 94415-63-1
• DTXSID40759085

• Inchi： 1S/C12H16O5/c13-5-9(14)6-15-10-2-1-3-11(4-10)16-7-12-8-17-12/h1-4,9,12-14H,5-8H2
• InChI Key： RQWYDTJNAIWDGU-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC=C(C=1)OCC(CO)O

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.4Ų